![molecular formula C10H6N2O4S B079549 5-[(2-Nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione CAS No. 36140-65-5](/img/structure/B79549.png)
5-[(2-Nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione
Overview
Description
5-[(2-Nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione (NPMTD) is an organic compound that has been extensively studied in recent years due to its potential applications in various areas of scientific research. It is a heterocyclic compound that is composed of two nitrogen atoms, two sulfur atoms, and five carbon atoms, and it has a molecular weight of 177.2 g/mol. NPMTD has been found to possess unique properties that make it suitable for use in a variety of laboratory experiments, from in vivo and in vitro studies to biochemical and physiological research.
Scientific Research Applications
Synthesis of Novel Metal Complexes
The compound can be used in the synthesis of novel metal complexes. For instance, a novel metal complex was synthesized using a similar ligand with Zn (II) sulphate heptahydrate in a 1:1 molar ratio . The ligand and the complex were characterized using different spectroscopic techniques .
Biological Perspective Exploration
The synthesized complex was used to assess biological perspectives, including DNA binding assays and antibacterial activity . The interaction of the Zn (II) complex with CT-DNA was investigated using Fluorescence Spectroscopy, viscosity measurement, and adsorption measurement .
Antibacterial Activity
The compound has potential antibacterial activity. A comparative in vitro antibacterial activity study against Escherichia coli, Klebsiella pneumoniae, Bacillus subtilis, and Staphylococcus aureus strains were studied with free ligand and Zn (II) metal complex .
Drug Discovery
The compound shows potential in drug discovery. The in-silico ADMET properties pointed to a significant drug-likeness feature in the synthesized compounds, based on the Lipinski criteria .
Computational Studies
The compound can be used in computational studies. The stable geometry of the complex was established through computational simulation utilizing density functional theory .
Spectroscopic Characterization
The compound can be used in spectroscopic characterization. The ligand and the complex were characterized using different spectroscopic techniques .
Mechanism of Action
Target of Action
Similar compounds have been found to target various enzymes and receptors involved in inflammation and oxidative stress .
Mode of Action
For instance, some derivatives have been found to inhibit enzymes involved in inflammation and oxidative stress .
Biochemical Pathways
Thiazolidinedione derivatives have been found to impact various pathways related to inflammation and oxidative stress .
Pharmacokinetics
Similar compounds have been found to have good drug-likeness and absorption, distribution, metabolism, and excretion (adme) properties .
Result of Action
Similar compounds have been found to have antimicrobial, anti-diabetic, and antioxidant activities . For instance, N-[(4-nitrophenyl)methylidene]-2,4-dihydroxybenzhydrazide showed the highest activity against human cancer line tested and its strong cytotoxic effect against glioblastoma must be highlighted .
properties
IUPAC Name |
5-[(2-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O4S/c13-9-8(17-10(14)11-9)5-6-3-1-2-4-7(6)12(15)16/h1-5H,(H,11,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOOOVMMYAYKAGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=C2C(=O)NC(=O)S2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(2-Nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(diethylsulfamoyl)phenoxy]-N,N-diethylbenzenesulfonamide](/img/structure/B79476.png)
![8-Bromo-6-nitroimidazo[1,2-a]pyridine](/img/structure/B79480.png)
